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Compound of Interest

Compound Name: Lewis X tetrasaccharide

Cat. No.: B12362433

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the generation of monoclonal antibodies
(mAbs) specifically targeting the Lewis X (LeX) tetrasaccharide, a carbohydrate antigen of
significant interest in cancer biology and immunology. The protocols outlined below cover the
essential stages from antigen preparation to antibody characterization, tailored for researchers
in academic and industrial settings.

Introduction

The Lewis X (LeX) antigen, also known as CD15 or SSEA-1, is a tetrasaccharide structure
(GalpB1-4(Fucal-3)GIcNACcB-R) expressed on the surface of various cells.[1] Its role in cell-cell
recognition, adhesion, and signaling has made it a crucial target for the development of
diagnostic and therapeutic monoclonal antibodies. Generating high-affinity and specific mAbs
against carbohydrate antigens like LeX presents unique challenges due to their T-cell-
independent nature, which often leads to low-affinity IgM responses.[2] To overcome this, the
protocols detailed herein utilize a glycoconjugate approach to elicit a robust, T-cell-dependent
immune response.

Overall Workflow
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The generation of anti-LeX monoclonal antibodies follows a systematic workflow, beginning
with the preparation of an immunogenic LeX conjugate and culminating in the characterization
of specific antibody-producing hybridoma clones.
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Cell Types in Culture
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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